N-ethyl-2-nitropyridin-3-amine

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: N-ethyl-2-nitropyridin-3-amine
• InChI: InChI=1S/C7H9N3O2/c1-2-8-6-4-3-5-9-7(6)10(11)12/h3-5,8H,2H2,1H3
• InChI Key: MUZLHIZJVQDFMF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=CC=C1)[N+](=O)[O-]

Description

N-ethyl-2-nitropyridin-3-amine is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ice cold ethylamine (0.55 mL) was added to a solution of 3-fluoro-2-nitropyridine (400 mg, 2.8 mmol; prepared according to N. Plé and G. Quéguiner, J. Heterocyclic Chem, 1989, 26, 475-476) in 2:1 DMF:THF (6 mL) at ambient temperature, and the mixture stirred for 0.75 h. Water was added, then extracted 2× with ethyl acetate. The combined organic layers were washed with water then with saturated aqueous sodium chloride, dried (MgSO4), and concentrated to give 3-ethylamino-2-nitro-pyridine as a gold solid. 1H NMR (CDCl3): δ 7.87 (d, 1h0, 7.43 (dd, 1H), 7.35 (d, 1H), 3.38 (pentet, 2H), 1.4 (t, 3H). LCMS: 121.1(MH+-NO2).